Cas no 1461709-00-1 (2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride)

• Product Name: 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride
• CAS No: 1461709-00-1
• MF: C₈H₁₄ClN₃O
• MW: 203.669260501862
• CID: 4601102
• PubChem ID: 75453941
• Update Time: 2025-10-29

2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride

• Inchi： 1S/C8H13N3O.ClH/c1-2-4-7(9-5-3-1)8-10-6-12-11-8;/h6-7,9H,1-5H2;1H
• InChI Key： WIPSHHBMHWZJQN-UHFFFAOYSA-N
• SMILES： C1(C2NCCCCC2)=NOC=N1.Cl

Additional information on 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride

2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride (CAS No. 1461709-00-1): A Comprehensive Overview

2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride (CAS No. 1461709-00-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of azepane derivatives and is characterized by the presence of a 1,2,4-oxadiazole ring, which imparts specific pharmacological activities.

The 1,2,4-oxadiazole moiety is a five-membered heterocyclic ring containing two oxygen atoms and one nitrogen atom. This ring system is known for its stability and the ability to form strong hydrogen bonds, making it a valuable scaffold in drug design. The azepane ring, on the other hand, is a seven-membered nitrogen-containing heterocycle that can adopt various conformations, providing flexibility in molecular interactions.

Recent studies have highlighted the potential of 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride in various therapeutic areas. One of the key areas of interest is its role as a potential anticonvulsant agent. Research published in the Journal of Medicinal Chemistry has shown that this compound exhibits significant anticonvulsant activity in animal models of epilepsy. The mechanism of action is believed to involve modulation of GABAergic neurotransmission, which is crucial for controlling neuronal excitability.

In addition to its anticonvulsant properties, 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in preclinical models of neuropathic pain. The analgesic effect is thought to be mediated through interactions with specific pain receptors and signaling pathways.

The hydrochloride salt form of the compound enhances its solubility and bioavailability, making it more suitable for pharmaceutical applications. This form has been extensively studied for its stability and pharmacokinetic properties. Research has shown that 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride exhibits favorable pharmacokinetic profiles, including good oral absorption and a reasonable half-life in vivo.

The safety profile of 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride has also been evaluated in preclinical studies. Toxicity assessments have indicated that the compound is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its potential for further development as a therapeutic agent.

In the context of drug discovery and development, the structural features of 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride make it an attractive candidate for optimization through structure-based drug design (SBDD). Computational methods such as molecular docking and molecular dynamics simulations have been employed to understand the binding interactions of this compound with target proteins. These studies have provided valuable insights into the structure-function relationships and have guided the design of more potent and selective analogs.

The versatility of 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride extends beyond its direct therapeutic applications. It serves as a valuable lead compound for generating novel derivatives with enhanced pharmacological properties. For instance, modifications to the azepane ring or the oxadiazole moiety can result in compounds with improved potency or selectivity for specific targets.

In conclusion, 2-(1,2,4-oxadiazol-3-yl)azepane hydrochloride (CAS No. 1461709-00-1) represents a promising molecule with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an important focus in ongoing research efforts aimed at developing new treatments for neurological disorders and pain management. As research continues to advance our understanding of this compound's mechanisms of action and safety profile, it holds significant promise for future clinical applications.